Cas no 25370-47-2 (Ethyl 5-oxo-5-(4-pyridyl)valerate)

• Product Name: Ethyl 5-oxo-5-(4-pyridyl)valerate
• CAS No: 25370-47-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD01320359
• CID: 1067986
• PubChem ID: 24727459
• Update Time: 2025-08-05

Ethyl 5-oxo-5-(4-pyridyl)valerate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-oxo-5-(4-pyridyl)valerate
• ethyl 5-oxo-5-pyridin-4-ylpentanoate
• 5-Oxo-5-[4]pyridyl-valeriansaeure-aethylester
• 5-oxo-5-[4]pyridyl-valeric acid ethyl ester
• ETHYL 5-OXO-5-(PYRIDIN-4-YL)VALERATE
• Ethyl 5-oxo-5-(pyridin-4-yl)pentanoate
• ETHYL5-OXO-5-(4-PYRIDYL)VALERATE
• MFCD01320359
• DTXSID00645677
• AKOS016023006
• 25370-47-2

• MDL： MFCD01320359
• Inchi： 1S/C12H15NO3/c1-2-16-12(15)5-3-4-11(14)10-6-8-13-9-7-10/h6-9H,2-5H2,1H3
• InChI Key： RWJSAYWXFAUJIN-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C1C=CN=CC=1)=O)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 360.3°C at 760 mmHg
• Flash Point: 171.7°C
• Refractive Index: 1.504
• PSA: 56.26000
• LogP: 1.99770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-oxo-5-(4-pyridyl)valerate

Ethyl 5-Oxo-5-(4-Pyridyl)Valerate: A Comprehensive Overview

Ethyl 5-Oxo-5-(4-Pyridyl)Valerate, identified by the CAS number 25370-47-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring and a valerate ester group, making it a versatile molecule with potential applications in drug development and material science.

The molecular structure of Ethyl 5-Oxo-5-(4-Pyridyl)Valerate is notable for its combination of a pyridine moiety and a ketone group within the valerate chain. This arrangement imparts distinctive electronic properties to the molecule, which can be exploited in various chemical reactions and biological assays. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties.

One of the most promising areas of research involving Ethyl 5-Oxo-5-(4-Pyridyl)Valerate is its role in drug design. Scientists have been exploring its ability to act as a scaffold for constructing small-molecule inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. The pyridine ring, in particular, has been shown to enhance the molecule's binding affinity to certain protein targets, making it a valuable component in medicinal chemistry.

Moreover, the compound's stability under various reaction conditions has made it an attractive candidate for use in organic synthesis. Researchers have demonstrated that Ethyl 5-Oxo-5-(4-Pyridyl)Valerate can undergo a range of transformations, including nucleophilic additions and cyclizations, leading to the formation of complex structures with diverse functionalities. These findings underscore its utility as a building block in the construction of advanced chemical architectures.

In terms of industrial applications, Ethyl 5-Oxo-5-(4-Pyridyl)Valerate has shown potential in the development of high-performance materials. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have also shed light on the electronic properties of Ethyl 5-Oxo-5-(4-Pyridyl)Valerate. Density functional theory (DFT) studies have revealed that the molecule exhibits significant conjugation across its pyridine and valerate groups, which could be harnessed for optoelectronic applications. This insight has prompted further research into its potential use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, Ethyl 5-Oxo-5-(4-Pyridyl)Valerate (CAS No: 25370-47-2) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthetic and computational techniques, positions it as a key player in advancing both academic research and industrial innovation.